N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C21H16N6O5/c28-18(24-14-2-3-16-17(9-14)31-8-7-30-16)12-27-11-13(1-4-19(27)29)21-25-20(26-32-21)15-10-22-5-6-23-15/h1-6,9-11H,7-8,12H2,(H,24,28)
• InChI Key: USQAIKDWNLXTBW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C=C(C=CC3=O)C4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C21H16N6O5
• Molecular Weight: 432.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C21H16N6O5 and its molecular weight is 432.396. The purity is usually 95%.
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Scientific Research Applications

Drug-likeness and Antimicrobial Activity

• In Silico Drug-likeness Prediction and Microbial Investigation : A study synthesized a library of compounds for in silico ADME prediction properties and in vitro antibacterial, antifungal, and antimycobacterial activities. The compounds displayed good to moderate activity against bacterial strains, with some showing better antimycobacterial agents compared to standard drugs. The in-silico analysis revealed excellent drug-likeness properties, indicating potential as therapeutic agents (Pandya et al., 2019).

Antitumor Activity

• Synthesis and Evaluation of Antitumor Activity : Research on the synthesis of new heterocycles incorporating a thiadiazole moiety assessed their insecticidal and potential antitumor activities. Such studies highlight the process of creating compounds with specific functional groups to target cancer cells, demonstrating the relevance of complex compounds in cancer research (Fadda et al., 2017).

Synthesis and Biological Assessment

• Heterocyclic Synthesis for Biological Applications : Another research focused on the synthesis of heterocyclic compounds with activated nitriles, exploring their potential in creating polyfunctionally substituted heterocyclic compounds for biological applications. Such methodologies are crucial for developing new therapeutic agents with improved efficacy and specificity (Elian et al., 2014).

Structure-Activity Relationships

• Investigations of Structure-Activity Relationships : Studies exploring the structure-activity relationships of compounds, particularly those targeting specific enzymes or pathways (e.g., PI3K/mTOR inhibitors), are vital for understanding how modifications in the chemical structure can impact biological activity and drug development (Stec et al., 2011).